2-((4-fluorophenyl)thio)-1-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H25FN4OS/c24-20-6-8-21(9-7-20)30-18-22(29)27-15-12-26(13-16-27)14-17-28-11-10-25-23(28)19-4-2-1-3-5-19/h1-11H,12-18H2
• InChI Key: IXZHMBBMRMZCPE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C=CN=C2C3=CC=CC=C3)C(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C23H25FN4OS
• Molecular Weight: 424.5 g/mol

Description

2-((4-fluorophenyl)thio)-1-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H25FN4OS and its molecular weight is 424.54. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

Several studies have synthesized fluorinated benzothiazolo imidazole compounds and piperazine derivatives that showed promising antimicrobial and antifungal activities. These compounds were synthesized using various chemical reactions and tested for their efficacy against a range of microbial strains. Notably, some compounds exhibited excellent antibacterial and antifungal activities comparable to standard drugs like chloramphenicol and fluconazole. This suggests potential applications in treating infections caused by bacteria and fungi (Sathe et al., 2011), (Rajkumar et al., 2014).

Cytotoxic Activity

Compounds with structural similarities have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines. The synthesis approach often involves microwave-assisted or conventional methods, leading to the identification of compounds with significant anticancer properties. This research direction is crucial for developing new chemotherapeutic agents (Mahmoud et al., 2021).

Anti-inflammatory Activity

Novel thiosemicarbazone derivatives of arylalkylimidazole were synthesized and tested for their anti-inflammatory activity. Such studies are fundamental in the search for new anti-inflammatory drugs, potentially offering therapeutic options for conditions characterized by inflammation (Çalış et al., 2011).

Antituberculosis Activity

Research into the synthesis of novel compounds often targets the development of new treatments for tuberculosis. By designing and synthesizing new molecules, researchers aim to find potent inhibitors against Mycobacterium tuberculosis, contributing to the global effort to combat this infectious disease (Jeankumar et al., 2013).